N'-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]-N-(2-methylquinolin-4-yl)ethanediamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-N'-(2-methylquinolin-4-yl)oxamide
• InChI: InChI=1S/C24H25FN4O3/c1-16-14-21(19-4-2-3-5-20(19)27-16)28-24(31)23(30)26-15-22(29-10-12-32-13-11-29)17-6-8-18(25)9-7-17/h2-9,14,22H,10-13,15H2,1H3,(H,26,30)(H,27,28,31)
• InChI Key: GGGTXRGOFAMMGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)NC(=O)C(=O)NCC(C3=CC=C(C=C3)F)N4CCOCC4
• Molecular Formula: C24H25FN4O3
• Molecular Weight: 436.5 g/mol
• CAS No.: 942012-63-7

Description

N'-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]-N-(2-methylquinolin-4-yl)ethanediamide is a useful research compound. Its molecular formula is C24H25FN4O3 and its molecular weight is 436.487. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

Understanding the pharmacokinetics and metabolism of pharmaceutical compounds is critical for drug development and therapeutic application. Studies like the one by Renzulli et al. (2011) on the orexin receptor antagonist SB-649868 highlight the importance of assessing drug disposition, metabolism, and excretion patterns in humans. These studies provide insights into the drug's half-life, primary routes of metabolism, and the identification of principal circulating components and metabolites, which are crucial for optimizing dosing regimens and enhancing therapeutic efficacy (Renzulli et al., 2011).

Cellular Proliferation in Tumors

The evaluation of cellular proliferation in tumors by PET using specific markers, as discussed in the study by Dehdashti et al. (2013), is a pivotal area of research. This approach aids in imaging tumor proliferation, correlating tumor uptake with proliferation indices, and evaluating the safety and dosimetry of novel PET tracers. Such research is instrumental in advancing diagnostic capabilities and improving treatment strategies for malignant neoplasms (Dehdashti et al., 2013).

N-Methylation in Parkinson's Disease

Investigations into the biochemical pathways implicated in neurological disorders offer another perspective. For example, studies exploring the N-methylation capacity for azaheterocyclic amines in Parkinson's disease, as conducted by Aoyama et al. (2000), shed light on the potential biochemical mechanisms underlying the disease. These findings could inform the development of therapeutic strategies targeting specific metabolic pathways involved in the pathology of Parkinson's disease and other neurodegenerative conditions (Aoyama et al., 2000).

Herbal Preparations and Pharmacokinetics

Research into the pharmacokinetics of herbal preparations, as illustrated by the study of K-601 by Alolga et al. (2015), provides valuable information on the absorption, metabolism, and biotransformation of natural compounds. This research contributes to the understanding of how herbal components interact with human biological systems and their potential therapeutic benefits or risks (Alolga et al., 2015).

Mechanism of Action

Target of Action

The compound “N’-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]-N-(2-methylquinolin-4-yl)ethanediamide” could potentially target protein kinases due to the presence of the quinoline moiety . Protein kinases are enzymes that modify other proteins by chemically adding phosphate groups to them (phosphorylation). This process is crucial in many cellular activities such as proliferation, differentiation, programmed cell death, migration, and chemoinvasion .

Mode of Action

The presence of the fluorophenyl and morpholinoethyl groups could enhance binding affinity to the target .

Biochemical Pathways

The compound could affect various biochemical pathways depending on the specific protein kinase it targets. For instance, if it targets c-Met kinase, it could affect pathways related to cell growth, survival, and migration .

Pharmacokinetics

The presence of the morpholinoethyl group could potentially enhance its solubility, which could improve its bioavailability .

Result of Action

The result of the compound’s action would depend on the specific protein kinase it targets. If it inhibits a kinase involved in cell proliferation, it could potentially slow down or stop the growth of certain cells .

Action Environment

The efficacy and stability of the compound could be influenced by various environmental factors such as pH, temperature, and the presence of other molecules. For instance, the presence of other drugs could potentially affect the compound’s action through drug-drug interactions .